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Compound of Interest

Compound Name: 2,3-Epoxybutane

Cat. No.: B1201590 Get Quote

For Immediate Reference: Essential Safety and Operational Protocols for Researchers

This document provides crucial safety and logistical information for the handling, storage, and

disposal of 2,3-Epoxybutane, a highly flammable and potentially hazardous chemical. The

following procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Quantitative Safety Data
A summary of the key quantitative safety and physical properties of 2,3-Epoxybutane (cis and

trans isomers) is provided below for easy reference and comparison. This data is essential for

risk assessment and the implementation of appropriate safety controls.
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Property
cis-2,3-
Epoxybutane

trans-2,3-
Epoxybutane

Reference

CAS Number 1758-33-4 21490-63-1 [1][2]

Molecular Formula C₄H₈O C₄H₈O [2][3]

Molecular Weight 72.11 g/mol 72.11 g/mol [3][4]

Appearance Colorless liquid Colorless liquid [1][5]

Boiling Point
60 - 61 °C (140 -

141.8 °F)

54 - 55 °C (129.2 -

131 °F)
[1][2]

Melting Point
-84 to -83 °C (-119.2

to -117.4 °F)
No data available [1][2]

Flash Point -21.7 °C (-7.1 °F) -26 °C (-14.8 °F) [1][2]

Specific Gravity 0.826 0.804 @ 25 °C [1][6]

Vapor Density 2.49 No data available [1]

Personal Protective Equipment (PPE)
Due to the hazardous nature of 2,3-Epoxybutane, strict adherence to personal protective

equipment protocols is mandatory to prevent skin and eye contact, and inhalation of vapors.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles with

side shields or a full-face

shield.[7]

Protects against splashes that

can cause serious eye

irritation.[3][8]

Hand Protection

Chemical-resistant gloves such

as nitrile rubber, butyl rubber,

or neoprene.[7] Cotton or latex

gloves are not sufficient.[7]

Prevents skin contact, which

can cause skin irritation.[3][8]

Body Protection

Chemical-resistant coveralls or

a lab coat with long sleeves.

For larger quantities or splash

risks, a chemical-resistant

apron is recommended.[7]

Protects skin from accidental

contact and splashes.[9]

Respiratory Protection

An organic vapor respirator

should be used, especially in

poorly ventilated areas or

when heating the substance.

[7] All respirator use must

comply with OSHA standard 29

CFR 1910.134.[7]

Prevents inhalation of harmful

vapors that may cause

respiratory irritation.[3][8]

Operational Plan: Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[9]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][2]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1][2]

Handling Procedures:

Read and understand the Safety Data Sheet (SDS) before handling.
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Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

Use only non-sparking tools.[1][2]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

Avoid breathing vapors or mist.[1][2]

Avoid contact with skin, eyes, and clothing.[1][2]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Keep away from heat, sparks, and flame.[2]

Store locked up.[1][2]

Some sources recommend storing in an explosion-proof refrigerator and protecting from

moisture.[5][10]

Disposal Plan
All waste containing 2,3-Epoxybutane must be treated as hazardous waste.

Waste Collection: Collect all liquid waste in a dedicated, clearly labeled, and sealed

hazardous waste container.[7] Contaminated disposable items (e.g., gloves, absorbent

paper) should be placed in a sealed, vapor-tight plastic bag for disposal.[7][10]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[1][2] Do not mix with other waste.[9]

Emergency Procedures: Spill and Exposure
Spill Response:

Workflow for responding to a 2,3-Epoxybutane spill.
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For a small spill, isolate the area for at least 50 meters (150 feet) in all directions. For a large

spill, consider an initial downwind evacuation for at least 300 meters (1000 feet).[10]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.[1][2]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes. Remove

contaminated clothing and shoes. Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[8]

Experimental Protocol: Ames Test for Mutagenicity
2,3-Epoxybutane is suspected of causing genetic defects.[8] The Ames test is a widely used

bacterial reverse mutation assay to assess the mutagenic potential of chemical compounds.[5]

Objective: To determine if 2,3-Epoxybutane can induce mutations in a histidine-requiring strain

of Salmonella typhimurium, causing it to revert to a state where it can synthesize its own

histidine and grow on a histidine-free medium.

Materials:

Salmonella typhimurium tester strains (e.g., TA98, TA100, TA102).[10] These strains have

mutations in the histidine operon and are engineered to be more sensitive to mutagens.[6]

2,3-Epoxybutane (test substance)

Positive controls (e.g., sodium azide, 2-nitrofluorene, 2-anthramine, depending on the strain

and metabolic activation).[10]

Negative control (solvent used to dissolve the test substance, e.g., distilled water).[10]
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S9 fraction from rat liver for metabolic activation.[10]

Cofactor solution (e.g., NADP, glucose-6-phosphate)

Minimal glucose agar plates.[10]

Top agar (containing a trace amount of histidine and biotin).[9]

Sterile glassware and consumables.

Procedure:

Strain Preparation: Inoculate the S. typhimurium tester strains into nutrient broth and

incubate overnight at 37°C with shaking.[10]

Metabolic Activation (S9 Mix): If required, prepare the S9 mix by combining the S9 fraction

with the cofactor solution. Keep the S9 mix on ice.[4] The Ames test should be performed

both with and without the S9 mix to determine if the substance itself or its metabolites are

mutagenic.[10]

Plate Incorporation Assay: a. To a sterile tube containing 2 ml of molten top agar (kept at

45°C), add the following in sequence: i. 0.1 ml of the overnight bacterial culture.[4] ii. 0.1 ml

of the test substance at the desired concentration, or the positive or negative control.[4] iii.

0.5 ml of the S9 mix or a buffer (for assays without metabolic activation).[4] b. Vortex the

tube gently for a few seconds. c. Pour the entire contents of the tube onto a minimal glucose

agar plate.[9] d. Tilt and rotate the plate to ensure the top agar spreads evenly. e. Allow the

top agar to solidify completely.

Incubation: Incubate the plates in the dark at 37°C for 48-72 hours.[10]

Data Collection: Count the number of revertant colonies on each plate. A positive result is

indicated by a dose-dependent increase in the number of revertant colonies compared to the

negative control, typically a two-fold or greater increase.[6]

Workflow for the Ames Test experimental protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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